2-(2,4-difluorophenyl)-4,4-dimethyl-3-oxopentanenitrile
Overview
Description
The compound “2-(2,4-difluorophenyl)-4,4-dimethyl-3-oxopentanenitrile” is an organic molecule that contains a nitrile group (-CN), a ketone group (C=O), and a difluorophenyl group (a phenyl ring with two fluorine atoms). The presence of these functional groups suggests that this compound might have interesting chemical properties and could potentially be used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would likely show the presence of polar bonds due to the electronegative atoms (fluorine and oxygen), which could result in interesting intermolecular interactions.Chemical Reactions Analysis
The presence of the nitrile and ketone groups in this compound suggests that it could participate in a variety of chemical reactions. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid, while the ketone group could be involved in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of polar bonds could make this compound soluble in polar solvents .Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound could involve exploring its potential uses in various fields such as pharmaceuticals, materials science, or chemical synthesis . Further studies could also focus on optimizing its synthesis process and investigating its detailed physical and chemical properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,4-difluorophenyl)-4,4-dimethyl-3-oxopentanenitrile involves the reaction of 2,4-difluorobenzaldehyde with 4,4-dimethyl-3-oxopentanenitrile in the presence of a base to form the desired product.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "4,4-dimethyl-3-oxopentanenitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4-difluorobenzaldehyde (1.0 equiv) and 4,4-dimethyl-3-oxopentanenitrile (1.2 equiv) in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Monitor the reaction progress by TLC or other suitable analytical method.", "Step 4: Once the reaction is complete, acidify the reaction mixture with dilute hydrochloric acid to obtain the crude product.", "Step 5: Purify the crude product by column chromatography or recrystallization to obtain the desired product, 2-(2,4-difluorophenyl)-4,4-dimethyl-3-oxopentanenitrile." ] } | |
CAS RN |
1378595-85-7 |
Product Name |
2-(2,4-difluorophenyl)-4,4-dimethyl-3-oxopentanenitrile |
Molecular Formula |
C13H13F2NO |
Molecular Weight |
237.2 |
Purity |
95 |
Origin of Product |
United States |
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![[4-(2-methyl-1H-1,3-benzodiazol-1-yl)phenyl]methanamine hydrochloride](/img/structure/B6281098.png)
